Cas no 15571-60-5 (Dioctyltinbis(maleate))

• Product Name: Dioctyltinbis(maleate)
• CAS No: 15571-60-5
• MF: C₂₄H₄₀O₈Sn
• MW: 575.279607772827
• CID: 155432
• PubChem ID: 16684013
• Update Time: 2025-05-25

Dioctyltinbis(maleate) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4,4'-[(dioctylstannylene)bis(oxy)]bis[4-oxo-, (2Z,2'Z)- (9CI)
• (Z)-4-[[(Z)-3-carboxyprop-2-enoyl]oxy-dioctylstannyl]oxy-4-oxobut-2-enoic acid
• (Z,Z)-4,4'-((Dioctylstannylene)bis(oxy))bis(4-oxo-2-butenoic acid)
• 2-Butenoic acid, 4,4'-((dioctylstannylene)bis(oxy))bis(4-oxo-, (Z,Z)-
• 4,4'-((Dioctylstannylene)bis(oxy))bis(4-oxoisocrotonic)acid
• Diisobutylmaleate dioctyltin
• dioctyl-lambda~2~-stannane - (2Z)-but-2-enedioic acid (1:2)
• Dioctyltinbis(maleate)
• 4,4'-[(Dioctylstannylene)bis(oxy)]bis[4-oxoisocrotonic]acid
• DTXSID6044220
• 15571-60-5
• Dioctyltin dimaleate
• NS00112953
• Q27294254
• UNII-Y4GEA22FD2
• EINECS 239-625-0

• Inchi： 1S/2C8H17.2C4H4O4.Sn/c2*1-3-5-7-8-6-4-2;2*5-3(6)1-2-4(7)8;/h2*1,3-8H2,2H3;2*1-2H,(H,5,6)(H,7,8);/q;;;;+2/p-2/b;;2*2-1-;
• InChI Key： WNEDOMBPJDUQPS-BFIADXHOSA-L
• SMILES： [Sn](CCCCCCCC)(CCCCCCCC)(OC(/C=C\C(=O)O)=O)OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 570.19306
• Monoisotopic Mass: 576.174515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 22
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• PSA: 149.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Dioctyltinbis(maleate)

Dioctyltinbis(maleate): A Comprehensive Overview

Dioctyltinbis(maleate), also known by its CAS No. 15571-60-5, is a versatile compound that has garnered significant attention in various industrial and research applications. This compound, classified as an organotin compound, is widely recognized for its unique chemical properties and diverse functionalities. The name itself suggests its composition: it consists of two octyl groups attached to a tin atom, which is further bonded to two maleate groups. This structure contributes to its stability and reactivity, making it a valuable component in numerous chemical processes.

The synthesis of Dioctyltinbis(maleate) involves the reaction of tin tetrachloride with maleic anhydride in the presence of octyl alcohol. This reaction yields a compound with a molecular formula of C₁₈H₃₄O₄Sn. The compound is typically a white to off-white powder with a melting point around 90°C. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various chemical reactions and formulations.

Recent studies have highlighted the potential of Dioctyltinbis(maleate) in catalytic applications. Researchers have explored its ability to act as a Lewis acid catalyst in organic synthesis, particularly in the preparation of heterocyclic compounds. The tin center in this compound plays a crucial role in facilitating these reactions by coordinating with the substrate molecules, thereby accelerating the reaction rates. This property has led to its use in the synthesis of bioactive compounds, including pharmaceutical intermediates.

In addition to its catalytic applications, Dioctyltinbis(maleate) has found utility in polymer chemistry. It has been employed as a stabilizer in polyolefin production, where it helps prevent polymer degradation during processing. The compound's ability to scavenge free radicals makes it an effective stabilizer, extending the shelf life of polymers and improving their thermal stability.

The environmental impact of Dioctyltinbis(maleate) has also been a subject of recent research. Studies have shown that while the compound is not inherently toxic at low concentrations, its persistence in the environment could pose long-term ecological risks. Therefore, researchers are exploring methods to minimize its environmental footprint through improved waste management practices and the development of biodegradable alternatives.

From an industrial perspective, the demand for Dioctyltinbis(maleate) has been driven by its application in specialty chemicals and advanced materials. Its role as a crosslinking agent in silicone rubber production is particularly noteworthy. The compound facilitates the formation of strong crosslinks between silicone chains, enhancing the mechanical properties of the resulting materials.

The global market for organotin compounds, including Dioctyltinbis(maleate), is experiencing steady growth due to increasing demand from industries such as electronics, automotive, and construction. According to recent market analyses, this growth is expected to continue as new applications for these compounds are discovered and developed.

In conclusion, Dioctyltinbis(maleate), CAS No. 15571-60-5, stands out as a multifaceted compound with significant potential across various fields. Its unique chemical properties, coupled with ongoing research into its applications and environmental impact, ensure that it remains a focal point for both academic and industrial interests.